Cas no 2228148-45-4 (1-(difluoromethyl)sulfanyl-3-ethenylbenzene)

• Product Name: 1-(difluoromethyl)sulfanyl-3-ethenylbenzene
• CAS No: 2228148-45-4
• MF: C₉H₈F₂S
• MW: 186.221628189087
• CID: 6378924
• PubChem ID: 165741569
• Update Time: 2025-08-03

1-(difluoromethyl)sulfanyl-3-ethenylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)sulfanyl-3-ethenylbenzene
• 2228148-45-4
• 1-[(difluoromethyl)sulfanyl]-3-ethenylbenzene
• EN300-1972712

• Inchi： 1S/C9H8F2S/c1-2-7-4-3-5-8(6-7)12-9(10)11/h2-6,9H,1H2
• InChI Key： INCRZAHEQRJOKC-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=CC=CC(C=C)=C1

Computed Properties

• Exact Mass: 186.03147775g/mol
• Monoisotopic Mass: 186.03147775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 25.3Ų

Additional information on 1-(difluoromethyl)sulfanyl-3-ethenylbenzene

Introduction to 1-(difluoromethyl)sulfanyl-3-ethenylbenzene (CAS No: 2228148-45-4)

1-(difluoromethyl)sulfanyl-3-ethenylbenzene, identified by the Chemical Abstracts Service Number (CAS No) 2228148-45-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aryl sulfides and vinylarenes, characterized by its unique structural motifs that include a benzene ring substituted with both a vinyl group and a difluoromethylsulfanyl moiety. The presence of these functional groups imparts distinct chemical properties, making it a promising candidate for further exploration in drug discovery and synthetic chemistry.

The molecular structure of 1-(difluoromethyl)sulfanyl-3-ethenylbenzene consists of a benzene core, which is a well-known scaffold in medicinal chemistry due to its ability to interact favorably with biological targets. The benzene ring is appended with a vinyl group at the 3-position and a difluoromethylsulfanyl group at the 1-position. The difluoromethylsulfanyl group, in particular, is a key feature that enhances the compound's metabolic stability and lipophilicity, attributes that are often sought after in the development of novel therapeutic agents. The vinyl group, on the other hand, introduces reactivity that can be exploited in further chemical modifications or biological assays.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structural features of 1-(difluoromethyl)sulfanyl-3-ethenylbenzene make it an intriguing candidate for such applications. Specifically, the difluoromethylsulfanyl group has been shown to improve pharmacokinetic profiles by reducing metabolic clearance, while the vinyl group can serve as a handle for further derivatization. These properties have led to its investigation as a potential lead compound in several research projects aimed at identifying novel therapeutic agents.

One of the most compelling aspects of 1-(difluoromethyl)sulfanyl-3-ethenylbenzene is its potential as a building block for more complex molecules. In synthetic chemistry, the vinyl group can undergo various reactions such as cross-coupling reactions, which are widely used to construct carbon-carbon bonds in drug molecules. Additionally, the difluoromethylsulfanyl group can be further functionalized to introduce additional pharmacophores or to tailor specific biological activities. This flexibility makes it an attractive starting point for medicinal chemists looking to develop new drugs with tailored properties.

Recent studies have also highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance binding affinity and selectivity. The incorporation of fluorine atoms into drug candidates has been shown to improve their pharmacological profiles by increasing metabolic stability and reducing susceptibility to enzymatic degradation. In the case of 1-(difluoromethyl)sulfanyl-3-ethenylbenzene, the presence of two fluorine atoms in the difluoromethylsulfanyl group contributes to these desirable properties. This has led to its investigation as a potential therapeutic agent in various disease models.

The synthesis of 1-(difluoromethyl)sulfanyl-3-ethenylbenzene presents unique challenges due to its complex structural features. However, advances in synthetic methodology have made it more accessible than previously thought. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled chemists to construct complex aryl sulfides with high efficiency and selectivity. These methods have been instrumental in facilitating the preparation of 1-(difluoromethyl)sulfanyl-3-ethenylbenzene and its derivatives, opening up new avenues for research and development.

In addition to its synthetic appeal, 1-(difluoromethyl)sulfanyl-3-ethenylbenzene has shown promise in preclinical studies as a potential therapeutic agent. Initial investigations have suggested that it may have anti-inflammatory and anti-cancer properties, although further research is needed to fully elucidate its biological activity. These preliminary findings have generated excitement within the scientific community and highlight the compound's potential as a lead molecule for future drug development.

The future prospects for 1-(difluoromethyl)sulfanyl-3-ethenylbenzene are promising, with ongoing research aimed at exploring its full potential in drug discovery and medicinal chemistry. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in developing novel therapeutics. The unique structural features of 1-(difluoromethyl)sulfanyl-3-ethenylbenzene, combined with its synthetic accessibility and preliminary biological activity, make it a valuable asset in the quest for new medicines.

In conclusion, 1-(difluoromethyl)sulfanyl-3-ethenylbenzene (CAS No: 2228148-45-4) is a fascinating compound with significant potential in pharmaceutical chemistry and medicinal biology. Its structural features, synthetic versatility, and preliminary biological activity make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutic agents.